1-(bromodifluoromethyl)-4-iodo-3,5-dimethyl-1H-pyrazole
Overview
Description
1-(Bromodifluoromethyl)-4-iodo-3,5-dimethyl-1H-pyrazole, also known as 1-(BrF2CH2)-4-I-3,5-Me2-pyrazole, is an organofluorine compound that has recently been studied for its potential applications in scientific research. It is a derivative of pyrazole, a five-membered heterocyclic compound with a nitrogen atom at its center. Pyrazole derivatives have been studied for their potential in various fields, such as medicine, agriculture, and materials science. This particular compound has been recently investigated for its potential applications in synthetic chemistry, and its ability to act as a building block for other organic compounds.
Mechanism of Action
The mechanism of action of 1-(bromodifluoromethyl)-4-iodo-3,5-dimethyl-1H-pyrazole(BrF2CH2)-4-I-3,5-Me2-pyrazole is not yet fully understood. However, it is believed that the compound is able to act as a Lewis acid, which means that it can accept electrons from other molecules. This allows it to act as a catalyst in organic reactions, as well as a stabilizer for other organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(bromodifluoromethyl)-4-iodo-3,5-dimethyl-1H-pyrazole(BrF2CH2)-4-I-3,5-Me2-pyrazole are not yet fully understood. However, it has been found to be non-toxic, and does not appear to have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
1-(bromodifluoromethyl)-4-iodo-3,5-dimethyl-1H-pyrazole(BrF2CH2)-4-I-3,5-Me2-pyrazole has several advantages for use in laboratory experiments. It is highly efficient, with a yield of up to 98%. It is also non-toxic, and does not appear to have any adverse effects on humans or animals. Additionally, it can act as a catalyst and stabilizer for other organic compounds, making it useful for a variety of synthetic chemistry applications. However, the compound is not yet widely available, and its mechanism of action is not yet fully understood, which may limit its use in some experiments.
Future Directions
The potential applications of 1-(bromodifluoromethyl)-4-iodo-3,5-dimethyl-1H-pyrazole(BrF2CH2)-4-I-3,5-Me2-pyrazole are being explored in a variety of fields. In the future, it is likely to be used as a building block for other organic compounds, such as α-amino acids and peptides. Additionally, it may be used in the synthesis of fluorescent dyes, and as a catalyst and stabilizer for organic compounds. Additionally, further research is needed to better understand the compound’s mechanism of action, and to explore potential applications in medicine, agriculture, and materials science.
Synthesis Methods
1-(bromodifluoromethyl)-4-iodo-3,5-dimethyl-1H-pyrazole(BrF2CH2)-4-I-3,5-Me2-pyrazole has been synthesized through a two-step reaction. The first step involves the reaction of 4-iodo-3,5-dimethyl-1H-pyrazole with bromodifluoromethane, which results in the formation of 1-(bromodifluoromethyl)-4-iodo-3,5-dimethyl-1H-pyrazole(BrF2CH2)-4-I-3,5-Me2-pyrazole. The second step involves the reaction of the compound with a base, such as sodium hydroxide, to produce the desired product. The reaction is highly efficient, with a yield of up to 98%.
Scientific Research Applications
1-(bromodifluoromethyl)-4-iodo-3,5-dimethyl-1H-pyrazole(BrF2CH2)-4-I-3,5-Me2-pyrazole has been studied for its potential applications in scientific research. It has been found to be useful as a building block for other organic compounds, such as α-amino acids and peptides. The compound has also been studied for its potential as a catalyst in organic reactions, and for its potential applications in the synthesis of pharmaceuticals. Additionally, the compound has been studied for its potential use in the synthesis of fluorescent dyes, and as a stabilizer for organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromodifluoromethyl)-4-iodo-3,5-dimethyl-1H-pyrazole involves the reaction of 3,5-dimethyl-1H-pyrazole with iodine and sodium hydroxide to form 4-iodo-3,5-dimethyl-1H-pyrazole. This intermediate is then reacted with bromodifluoromethane in the presence of a base to yield the final product.", "Starting Materials": [ "3,5-dimethyl-1H-pyrazole", "iodine", "sodium hydroxide", "bromodifluoromethane", "base" ], "Reaction": [ "Step 1: React 3,5-dimethyl-1H-pyrazole with iodine and sodium hydroxide in a solvent such as ethanol to form 4-iodo-3,5-dimethyl-1H-pyrazole.", "Step 2: React 4-iodo-3,5-dimethyl-1H-pyrazole with bromodifluoromethane in the presence of a base such as potassium carbonate in a solvent such as dimethylformamide to yield 1-(bromodifluoromethyl)-4-iodo-3,5-dimethyl-1H-pyrazole." ] } | |
CAS RN |
2768326-62-9 |
Product Name |
1-(bromodifluoromethyl)-4-iodo-3,5-dimethyl-1H-pyrazole |
Molecular Formula |
C6H6BrF2IN2 |
Molecular Weight |
350.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
